6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%

• IUPAC Name: 4-(3-formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H8O4S/c13-5-7-2-1-3-9(11(7)14)8-4-10(12(15)16)17-6-8/h1-6,14H,(H,15,16)
• InChI Key: SUXYUZZVURQGGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CSC(=C2)C(=O)O)O)C=O
• Molecular Formula: C12H8O4S
• DSSTOX Substance ID: DTXSID50685205
• Molecular Weight: 248.26 g/mol
• CAS RN: 1261944-19-7

Description

6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% (6-CTF-2F) is an organic compound that has been studied extensively in recent years due to its potential applications in diverse scientific fields. It is a thiophene derivative and has been used in various research studies due to its unique properties.

Scientific Research Applications

6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been studied extensively in recent years due to its potential applications in various scientific fields. It has been used in the synthesis of organic semiconductors, in the study of the structure-activity relationships of thiophene derivatives, and in the development of novel pharmaceuticals. Additionally, it has been used as a building block for the synthesis of other organic compounds, such as polymers and polythiophenes.

Mechanism of Action

The mechanism of action of 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is not yet fully understood. However, it is believed that the compound can act as a catalyst in certain reactions, due to its ability to form strong hydrogen bonds with other molecules. Additionally, it has been suggested that the compound can act as an electron donor in certain reactions, due to its electron-rich nature.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% are not yet fully understood. However, it has been suggested that the compound may have antioxidant properties, due to its ability to scavenge free radicals. Additionally, it has been proposed that the compound may have anti-inflammatory and anti-microbial properties, due to its ability to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% in laboratory experiments is its relatively low cost and availability. Additionally, the compound is relatively stable and can be stored for extended periods of time without degradation. However, there are some limitations to its use in laboratory experiments. For instance, the compound has a low solubility in water, making it difficult to use in certain types of experiments. Additionally, the compound can be toxic in high concentrations, so it is important to use it in a safe and responsible manner.

Future Directions

There are numerous potential future directions for the use of 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%. For instance, the compound could be used in the development of novel pharmaceuticals, as it has been shown to have antioxidant and anti-inflammatory properties. Additionally, the compound could be used in the synthesis of organic semiconductors and other organic compounds, such as polymers and polythiophenes. Finally, the compound could be used in the study of the structure-activity relationships of thiophene derivatives, as it has been used in numerous research studies.

Synthesis Methods

6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is synthesized through a three-step process. The first step involves the condensation of 2-formylphenol with 2-thiophenecarboxaldehyde in the presence of a base, such as sodium hydroxide or potassium carbonate. The resulting product is then reacted with sodium nitrite in the presence of hydrochloric acid, resulting in the formation of 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%. This method of synthesis has been used in numerous studies, including the synthesis of various thiophene derivatives.